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Compound of Interest

Compound Name:
2-Hydroxy-2-phenylacetamide

hydrate

Cat. No.: B12330320

Get Quote

Part 1: Executive Summary & Chemical Identity
2-Hydroxy-2-phenylacetamide, commonly known as Mandelamide, is a chiral alpha-hydroxy

amide used primarily as a versatile intermediate in the synthesis of pharmaceutical compounds

and as a resolving agent in chiral crystallography.

While often sourced as a hydrate (typically retaining water molecules in the crystal lattice), the

core chemical behavior is dictated by the mandelic acid backbone. This guide addresses the

handling, safety, and experimental application of the hydrate form, distinguishing it from

structurally similar but pharmacologically distinct analogs like 2-Phenylacetamide (active in p38

MAPK signaling) or N-(2-hydroxyphenyl)acetamide (Acetaminophen analog).

Chemical Identification Matrix
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Parameter Specification

IUPAC Name 2-Hydroxy-2-phenylacetamide

Common Synonyms
Mandelamide;

-Hydroxyphenylacetamide; Mandelic acid amide

CAS Number
4410-31-5 (Anhydrous) / Hydrate forms vary by

supplier

Molecular Formula

Molecular Weight 151.16 g/mol (Anhydrous basis)

Structure
Chiral center at

-carbon; Amide functional group

Part 2: Safety Profile & Hazard Analysis (GHS
Standards)
Core Hazard Classification
As a Senior Application Scientist, it is critical to understand that while Mandelamide is not a

high-potency toxin, its functional groups (amide, hydroxyl) render it a bioactive irritant. The

following classifications are based on the Globally Harmonized System (GHS).

Signal Word:WARNING
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Hazard Category H-Code Hazard Statement Mechanistic Insight

Acute Toxicity (Oral) H302
Harmful if swallowed.

[1]

Bioavailability is

moderate; metabolic

hydrolysis yields

mandelic acid and

ammonia. High doses

overwhelm hepatic

clearance.

Skin Irritation H315
Causes skin irritation.

[2][3][4]

The amide moiety can

interact with keratin

proteins; slightly acidic

nature of the

-hydroxy group

contributes to local

irritation.

Eye Irritation H319
Causes serious eye

irritation.[5][2][3][4][6]

Crystalline

particulates cause

mechanical abrasion

combined with

chemical irritation of

the conjunctiva.

STOT - SE H335
May cause respiratory

irritation.[2][4]

Inhalation of fine dust

triggers mucosal

inflammation in the

upper respiratory

tract.

Precautionary Handling Protocols
Respiratory Protection: Use a NIOSH-approved N95 (US) or P1 (EN 143) dust mask when

weighing solids. Engineering controls (fume hood) are mandatory for large-scale synthesis.

Skin/Eye Defense: Nitrile gloves (0.11 mm thickness) provide adequate permeation

resistance. Safety goggles with side shields are non-negotiable due to the compound's
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crystalline fracture habit, which creates sharp micro-particulates.

Part 3: Emergency Response & First Aid Logic
This section details the causality of the intervention, ensuring the responder understands the

"why" behind the "what."

Decision Logic for Exposure Events

Exposure Event Identify Route

Eye Contact

Skin Contact

Inhalation

Ingestion

Rinse 15 min
(Remove Contacts)

Wash Soap/Water
(Remove Contaminated Clothing)

Fresh Air
(Support Breathing)

Rinse Mouth
(Do NOT Induce Vomiting)

Seek Medical Advice
(Show SDS)

Click to download full resolution via product page

Figure 1: Emergency response decision tree prioritizing rapid decontamination.

Specific Interventions
Ocular Exposure: The H319 classification implies severe irritation.[4] Immediate irrigation

dilutes the chemical concentration below the threshold of corneal damage. Do not use

neutralizing agents; saline or water is safest to prevent exothermic reactions.

Ingestion: Do NOT induce vomiting. The hydrolysis of the amide in the stomach (acidic pH) is

slow, but aspiration of the vomit poses a higher risk (chemical pneumonitis) than the oral

toxicity itself.

Part 4: Technical Specifications & Experimental
Application
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Physical Properties Table
Property Value Experimental Relevance

Appearance White to off-white powder
Discoloration indicates

oxidation or hydrolysis.

Melting Point 133–134 °C

Sharp melting point indicates

high purity; broadening

suggests hydration or

impurities.

Solubility
Soluble in Ethanol, DMSO, Hot

Water

Poor solubility in cold water

makes recrystallization from

water/ethanol mixtures viable.

pKa
~13.0 (Amide), ~3.4 (Acid

derivative)

The amide proton is weakly

acidic; the compound is stable

in neutral buffers.

Synthesis & Degradation Pathway
Mandelamide is typically synthesized via the partial hydrolysis of mandelonitrile or the

amidation of mandelic acid esters. Understanding its degradation is vital for storage stability.
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Hydrolysis
(Acid/Base Cat.)
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2-Hydroxy-2-phenylacetamide
(Mandelamide)

Full Hydrolysis
(Metabolic/Environmental)

 + H2O / Enz

Mandelic Acid + NH3

Click to download full resolution via product page

Figure 2: Synthesis and degradation pathway showing the relationship between the nitrile

precursor and the acid metabolite.

Experimental Protocol: Recrystallization (Purification)
Objective: Purify technical grade Mandelamide hydrate for analytical use.

Dissolution: Dissolve 5.0 g of crude Mandelamide in a minimum volume (~15 mL) of boiling

ethanol (95%).

Filtration: Perform hot filtration to remove insoluble mechanical impurities.

Crystallization: Allow the filtrate to cool slowly to room temperature, then refrigerate at 4°C

for 12 hours. Rapid cooling will trap solvent (mother liquor) in the lattice.
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Isolation: Filter crystals via vacuum filtration (Buchner funnel). Wash with cold diethyl ether to

remove residual ethanol.

Drying: Dry in a vacuum desiccator over

to remove surface moisture while retaining the hydrate structure if desired (controlled
humidity required for specific hydrates).

Scientific Rationale: The high solubility in hot ethanol vs. low solubility in cold ethanol

maximizes yield. The ether wash removes non-polar impurities without dissolving the product.

Part 5: Storage & Stability
Hygroscopicity: As a hydrate, the compound seeks equilibrium with ambient humidity. Store

in a tightly closed container.

Light Sensitivity: While generally stable, long-term exposure to UV can induce photo-

oxidation of the benzylic position. Store in amber glass.

Incompatibilities: Strong oxidizing agents (risk of benzylic oxidation to benzoylformamide)

and strong acids/bases (hydrolysis to mandelic acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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